4,6-bis[ethyl(phenyl)amino]-N'-hydroxy-1,3,5-triazine-2-carboximidamide

• IUPAC Name: 4,6-bis(N-ethylanilino)-N'-hydroxy-1,3,5-triazine-2-carboximidamide
• InChI: InChI=1S/C20H23N7O/c1-3-26(15-11-7-5-8-12-15)19-22-18(17(21)25-28)23-20(24-19)27(4-2)16-13-9-6-10-14-16/h5-14,28H,3-4H2,1-2H3,(H2,21,25)
• InChI Key: QLPRUZBPJYZBRA-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C2=NC(=NC(=N2)C(=NO)N)N(CC)C3=CC=CC=C3
• Isomeric SMILES: CCN(C1=CC=CC=C1)C2=NC(=NC(=N2)/C(=N\O)/N)N(CC)C3=CC=CC=C3
• Molecular Formula: C20H23N7O
• Molecular Weight: 377.4 g/mol

Description

4,6-bis[ethyl(phenyl)amino]-N'-hydroxy-1,3,5-triazine-2-carboximidamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4,6-bis[ethyl(phenyl)amino]-N'-hydroxy-1,3,5-triazine-2-carboximidamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to have antiviral properties by inhibiting the replication of viral RNA.
Biochemical and Physiological Effects:
Studies have shown that 4,6-bis[ethyl(phenyl)amino]-N'-hydroxy-1,3,5-triazine-2-carboximidamide has low toxicity and does not have significant effects on normal cells. However, it has been found to have significant effects on cancer cells, inducing apoptosis and inhibiting growth and proliferation. Additionally, it has been found to have antiviral properties by inhibiting the replication of viral RNA.

Advantages and Limitations for Lab Experiments

One advantage of using 4,6-bis[ethyl(phenyl)amino]-N'-hydroxy-1,3,5-triazine-2-carboximidamide in lab experiments is its low toxicity and specificity towards cancer cells. This makes it a potentially useful chemotherapeutic agent with fewer side effects than traditional chemotherapy drugs. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4,6-bis[ethyl(phenyl)amino]-N'-hydroxy-1,3,5-triazine-2-carboximidamide. One direction is to further investigate its potential use as a chemotherapeutic agent and to optimize its delivery method to increase its effectiveness. Another direction is to study its potential use as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, further research is needed to understand its mechanism of action and to identify potential targets for its antiviral properties. Finally, future research could investigate the potential use of this compound in combination with other drugs to enhance its efficacy.

Scientific Research Applications

4,6-bis[ethyl(phenyl)amino]-N'-hydroxy-1,3,5-triazine-2-carboximidamide has been studied for its potential applications in various fields of scientific research. It has been found to have anticancer properties and has been studied as a potential chemotherapeutic agent. The compound has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, it has been found to have antiviral properties and has been studied for its potential use in the treatment of viral infections.